Cas no 1804497-33-3 (2-Chloro-3-(difluoromethyl)-6-iodopyridine-4-methanol)

• Product Name: 2-Chloro-3-(difluoromethyl)-6-iodopyridine-4-methanol
• CAS No: 1804497-33-3
• MF: C₇H₅ClF₂INO
• MW: 319.474980115891
• CID: 4808721
• Update Time: 2025-05-20

2-Chloro-3-(difluoromethyl)-6-iodopyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-6-iodopyridine-4-methanol

• Inchi： 1S/C7H5ClF2INO/c8-6-5(7(9)10)3(2-13)1-4(11)12-6/h1,7,13H,2H2
• InChI Key： WEUYBMFLYMZARI-UHFFFAOYSA-N
• SMILES： IC1=CC(CO)=C(C(=N1)Cl)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-3-(difluoromethyl)-6-iodopyridine-4-methanol

Compound CAS No 1804497-33-3: 2-Chloro-3-(difluoromethyl)-6-iodopyridine-4-methanol

The compound with CAS No 1804497-33-3, known as 2-Chloro-3-(difluoromethyl)-6-iodopyridine-4-methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, difluoromethyl, and iodine groups, along with a hydroxymethyl group at the 4-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-Chloro-3-(difluoromethyl)-6-iodopyridine-4-methanol in drug discovery and development. Its structure suggests that it could serve as a lead compound for designing novel therapeutic agents targeting specific biological pathways. For instance, the presence of the iodine atom at the 6-position of the pyridine ring may facilitate radioactive labeling, which is often used in diagnostic imaging techniques such as positron emission tomography (PET). This makes the compound a promising candidate for radiopharmaceutical applications.

The synthesis of 2-Chloro-3-(difluoromethyl)-6-iodopyridine-4-methanol involves a series of carefully designed organic reactions. Researchers have employed various methodologies, including nucleophilic substitution, electrophilic substitution, and coupling reactions, to construct this complex molecule. The use of advanced catalysts and reaction conditions has enabled chemists to achieve high yields and excellent stereochemical control during the synthesis process.

From a structural standpoint, the pyridine ring in 2-Chloro-3-(difluoromethyl)-6-iodopyridine-4-methanol plays a central role in determining its chemical reactivity and physical properties. The chlorine atom at position 2 introduces electron-withdrawing effects, which can influence the molecule's ability to participate in various chemical transformations. Similarly, the difluoromethyl group at position 3 contributes to both electronic and steric effects, further modulating the molecule's reactivity.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 2-Chloro-3-(difluoromethyl)-6-iodopyridine-4-methanol. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation across its aromatic ring system, which enhances its stability and reactivity towards electrophilic substitution reactions. These findings have been corroborated by experimental studies, which have demonstrated that the compound undergoes selective substitution reactions under mild conditions.

In terms of physical properties, 2-Chloro-3-(difluoromethyl)-6-iodopyridine-4-methanol has been shown to possess a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding interactions. Additionally, its solubility in polar solvents such as water and methanol makes it suitable for use in various solution-based chemical reactions.

The application of 2-Chloro-3-(difluoromethyl)-6-iodopyridine-4-methanol extends beyond pharmaceuticals. Its unique structure has also been explored in materials science for potential use as a building block in constructing advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). The presence of multiple functional groups allows for versatile interactions with metal ions, making this compound a valuable precursor for synthesizing functional materials with tailored properties.

Recent research has also focused on understanding the biological activity of 2-Chloro-3-(difluoromethyl)-6